Cas no 2680883-60-5 (Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate)

• Product Name: Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate
• CAS No: 2680883-60-5
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5653410
• PubChem ID: 165913736
• Update Time: 2025-08-05

Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680883-60-5
• EN300-28281595
• benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate
• Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C15H21NO3/c1-15(2)13(17)9-6-10-16(15)14(18)19-11-12-7-4-3-5-8-12/h3-5,7-8,13,17H,6,9-11H2,1-2H3
• InChI Key： YGLJIMQOPJAGDI-UHFFFAOYSA-N
• SMILES： OC1CCCN(C(=O)OCC2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate

Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate (CAS No. 2680883-60-5): An Overview

Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate (CAS No. 2680883-60-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and as a synthetic intermediate.

The chemical structure of Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate consists of a benzyl group attached to a carboxylate moiety, with a 3-hydroxy-2,2-dimethylpiperidine ring. The presence of the hydroxyl group and the dimethyl substitution on the piperidine ring imparts specific chemical properties that make this compound valuable for both academic research and industrial applications.

Recent studies have highlighted the potential of Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structures exhibit potent activity against various diseases, including neurodegenerative disorders and cancer. The hydroxyl group in particular has been shown to enhance the bioavailability and stability of these compounds, making them attractive candidates for drug development.

In addition to its potential as a therapeutic agent, Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate is also used as a synthetic intermediate in organic synthesis. Its reactivity and functional groups allow for the efficient synthesis of complex molecules with high yields and purity. This makes it an essential tool for chemists working on the development of new materials and pharmaceuticals.

The synthesis of Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of benzyl chloroformate with 3-hydroxy-2,2-dimethylpiperidine under basic conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

From a safety perspective, handling Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

In conclusion, Benzyl 3-hydroxy-2,2-dimethylpiperidine-1-carboxylate (CAS No. 2680883-60-5) is a multifaceted compound with significant potential in both research and industrial settings. Its unique chemical structure and properties make it an important molecule for the development of new pharmaceuticals and synthetic intermediates. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of chemistry.